Cas no 2108355-30-0 ([1,2,3]Triazolo[1,5-a]pyrazin-4(5H)-one, 6-phenyl-3-(4-thiomorpholinylcarbonyl)-)

• Product Name: [1,2,3]Triazolo[1,5-a]pyrazin-4(5H)-one, 6-phenyl-3-(4-thiomorpholinylcarbonyl)-
• CAS No: 2108355-30-0
• MF: C₁₆H₁₅N₅O₂S
• MW: 341.387601137161
• MDL: MFCD29769403
• CID: 5154487
• Update Time: 2025-07-20

[1,2,3]Triazolo[1,5-a]pyrazin-4(5H)-one, 6-phenyl-3-(4-thiomorpholinylcarbonyl)- Chemical and Physical Properties

Names and Identifiers

• [1,2,3]Triazolo[1,5-a]pyrazin-4(5H)-one, 6-phenyl-3-(4-thiomorpholinylcarbonyl)-

• MDL： MFCD29769403
• Inchi： 1S/C16H15N5O2S/c22-15-14-13(16(23)20-6-8-24-9-7-20)18-19-21(14)10-12(17-15)11-4-2-1-3-5-11/h1-5,10H,6-9H2,(H,17,22)
• InChI Key： OKOXPNOXHLLDNR-UHFFFAOYSA-N
• SMILES： C12=C(C(N3CCSCC3)=O)N=NN1C=C(C1=CC=CC=C1)NC2=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on [1,2,3]Triazolo[1,5-a]pyrazin-4(5H)-one, 6-phenyl-3-(4-thiomorpholinylcarbonyl)-

Introduction to [1,2,3]Triazolo[1,5-a]pyrazin-4(5H)-one, 6-phenyl-3-(4-thiomorpholinylcarbonyl)- (CAS No. 2108355-30-0)

[1,2,3]Triazolo[1,5-a]pyrazin-4(5H)-one, 6-phenyl-3-(4-thiomorpholinylcarbonyl)- is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 2108355-30-0, represents a fusion of triazole and pyrazine moieties, integrated with a phenyl group and a 4-thiomorpholinylcarbonyl substituent. Such structural features make it a promising candidate for further exploration in drug discovery and development.

The molecular framework of [1,2,3]Triazolo[1,5-a]pyrazin-4(5H)-one, 6-phenyl-3-(4-thiomorpholinylcarbonyl)- encompasses a triazolopyrazine core, which is known for its ability to modulate various biological pathways. The presence of the phenyl group at the 6-position and the 4-thiomorpholinylcarbonyl moiety at the 3-position introduces additional layers of complexity and functionality. These substituents are strategically positioned to interact with biological targets in a manner that could enhance pharmacological activity.

In recent years, there has been a surge in research focused on heterocyclic compounds due to their diverse biological activities and potential therapeutic applications. The [1,2,3]Triazolo[1,5-a]pyrazin-4(5H)-one, 6-phenyl-3-(4-thiomorpholinylcarbonyl)- structure has been studied for its potential role in inhibiting key enzymes and receptors involved in various diseases. Its ability to engage with multiple targets simultaneously makes it an attractive scaffold for developing multifunctional drugs.

One of the most compelling aspects of this compound is its structural versatility. The combination of a triazolopyrazine core with functional groups such as phenyl and 4-thiomorpholinylcarbonyl allows for fine-tuning of its pharmacokinetic and pharmacodynamic properties. This flexibility is crucial for optimizing drug efficacy while minimizing side effects. Researchers have leveraged this versatility to design derivatives with enhanced binding affinity and selectivity towards specific biological targets.

The synthesis of [1,2,3]Triazolo[1,5-a]pyrazin-4(5H)-one, 6-phenyl-3-(4-thiomorpholinylcarbonyl)- involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the 4-thiomorpholinylcarbonyl group is particularly challenging due to its sensitivity to hydrolysis and oxidation. However, advances in synthetic methodologies have made it possible to achieve high yields and purity levels necessary for pharmaceutical applications.

Recent studies have highlighted the potential of this compound in addressing neurological disorders. The triazolopyrazine core has been shown to interact with neurotransmitter receptors and ion channels, suggesting its utility in treating conditions such as epilepsy and depression. The phenyl and 4-thiomorpholinylcarbonyl substituents further enhance its ability to modulate these pathways by increasing binding affinity and reducing metabolic clearance.

In addition to its neurological applications, [1,2,3]Triazolo[1,5-a]pyrazin-4(5H)-one, 6-phenyl-3-(4-thiomorpholinylcarbonyl)- has shown promise in oncology research. Preclinical studies indicate that it can inhibit the growth of certain cancer cell lines by interfering with critical signaling pathways involved in cell proliferation and survival. The compound's ability to selectively target cancer cells while sparing healthy tissues makes it an attractive candidate for further development as an anticancer agent.

The integration of computational chemistry techniques has accelerated the discovery process for this compound. Molecular modeling studies have provided valuable insights into its interactions with biological targets at the atomic level. These insights have guided the design of more potent derivatives by identifying key residues responsible for binding affinity and selectivity.

The future prospects for [1,2,3]Triazolo[1,5-a]pyrazin-4(5H)-one derivatives are promising. Ongoing research aims to optimize their pharmacological properties through structure-based drug design approaches. By leveraging cutting-edge technologies such as high-throughput screening and machine learning algorithms, scientists are poised to uncover new therapeutic applications for this class of compounds.

In conclusion,[1,2,3]Triazolo[1,5-a]pyrazin-4(5H)-one, 6-phenyl-3-(4-thiomorpholinylcarbonyl)-, identified by CAS number2108355-30^-0, represents a significant advancement in pharmaceutical chemistry. Its unique structural features and diverse biological activities make it a valuable scaffold for developing novel therapeutics targeting neurological disorders and cancer. As research continues to uncover new applications for this compound,[1], its importance in drug discovery is expected to grow.